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Compound of Interest

Compound Name: MFH290

Cat. No.: B11932887 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

MFH290 is a potent, selective, and covalent inhibitor of cyclin-dependent kinase 12 (CDK12)

and cyclin-dependent kinase 13 (CDK13).[1][2] It functions by forming a covalent bond with

Cysteine-1039 in the active site of CDK12, leading to the inhibition of RNA Polymerase II C-

terminal domain (CTD) phosphorylation at the Serine-2 position.[1][2] This targeted inhibition

disrupts the expression of key DNA damage response (DDR) genes, making MFH290 a

valuable tool for cancer research, particularly in combination with PARP inhibitors.[2][3]

Accurate preparation of a stock solution is the first critical step for reliable and reproducible in

vitro and in vivo experimental results.

Data Presentation
The following table summarizes the key quantitative data for MFH290.
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Parameter Value Source

Molecular Formula C₂₆H₃₁N₅O₃S₂ [3][4]

Molecular Weight 525.69 g/mol [4]

CAS Number 2088715-91-5 [1][3]

Purity >98% (typical) [1]

Recommended Solvent DMSO [5]

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
[1]

Solid Compound Storage
-20°C for up to 3 years; 4°C for

up to 2 years
[5]

Experimental Protocols
Materials:

MFH290 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Centrifuge

Protocol for Preparing a 10 mM MFH290 Stock Solution:

Acclimatization: Before opening, allow the vial of MFH290 powder to equilibrate to room

temperature for at least 60 minutes.[6] This prevents condensation from forming on the

compound.
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Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of MFH290 powder. For example, to prepare 1 mL of a 10 mM

stock solution, you would weigh out 5.26 mg of MFH290 (see calculation below). For

accuracy, it is recommended to weigh a larger amount (e.g., 10.52 mg) and dissolve it in a

larger volume (e.g., 2 mL) to minimize weighing errors.[7]

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 525.69 g/mol x 1000 mg/g = 5.2569 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the MFH290 powder.

Mixing: Vortex the solution for 1-2 minutes until the MFH290 is completely dissolved. A brief

centrifugation might be necessary to collect all the powder from the walls of the tube before

adding the solvent.[5]

Aliquoting: To avoid repeated freeze-thaw cycles which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[1][5]

Storage: Store the aliquots in tightly sealed vials at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[1] When ready to use, thaw an

aliquot at room temperature.

Protocol for Preparing Working Solutions:

For cell-based assays, the DMSO stock solution should be serially diluted in the appropriate

cell culture medium to the final desired concentration.[5] It is crucial to ensure that the final

concentration of DMSO in the culture medium is less than 0.5% to avoid solvent-induced

cytotoxicity.[5] A vehicle control (medium with the same final concentration of DMSO) should

always be included in the experiment.
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Stock Solution Preparation Workflow

Start: MFH290 Powder

Acclimatize Vial to Room Temperature

Weigh MFH290 Powder

Dissolve in Anhydrous DMSO

Vortex to Homogenize

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End: Ready-to-Use Stock Solution

Click to download full resolution via product page

Caption: Workflow for the preparation of an MFH290 stock solution.
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MFH290 Mechanism of Action

Downstream Effects
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Caption: Simplified signaling pathway showing the inhibitory action of MFH290.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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